Cas no 929343-30-6 (2-(Azepan-1-yl)-3-methylbutan-1-amine)

• Product Name: 2-(Azepan-1-yl)-3-methylbutan-1-amine
• CAS No: 929343-30-6
• MF: C₁₁H₂₄N₂
• MW: 184.321662902832
• MDL: MFCD09259718
• CID: 4773295
• PubChem ID: 43176115
• Update Time: 2026-02-26

2-(Azepan-1-yl)-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(azepan-1-yl)-3-methylbutan-1-amine
• NE23250
• 2-(Azepan-1-yl)-3-methylbutan-1-amine

• MDL： MFCD09259718
• Inchi： 1S/C11H24N2/c1-10(2)11(9-12)13-7-5-3-4-6-8-13/h10-11H,3-9,12H2,1-2H3
• InChI Key： VCIIWOCBZLOOOM-UHFFFAOYSA-N
• SMILES： N1(CCCCCC1)C(CN)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 126
• XLogP3: 1.9
• Topological Polar Surface Area: 29.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on 2-(Azepan-1-yl)-3-methylbutan-1-amine

2-(Azepan-1-yl)-3-methylbutan-1-amine (CAS No. 929343-30-6): A Comprehensive Overview

2-(Azepan-1-yl)-3-methylbutan-1-amine, a compound identified by the CAS registry number 929343-30-6, is an organic amine with a unique structure that combines a seven-membered azepane ring and a branched alkyl chain. This compound has garnered attention in recent years due to its potential applications in pharmaceutical chemistry and material science. The molecule's structure, comprising an azepane ring (a seven-membered saturated cyclic amine) and a 3-methylbutanamine side chain, contributes to its versatile chemical properties.

The synthesis of 2-(Azepan-1-yl)-3-methylbutan-1-amine typically involves multi-step organic reactions, including alkylation and cyclization processes. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent advancements in catalytic methods, such as the use of palladium-catalyzed cross-coupling reactions, have significantly improved the efficiency of its production. These developments highlight the compound's importance in both academic and industrial settings.

From a pharmacological perspective, 2-(Azepan-1-yl)-3-methylbutan-1-amine has shown promise as a potential drug candidate. Studies conducted in vitro have demonstrated its ability to modulate key cellular pathways, suggesting potential applications in the treatment of neurodegenerative diseases or inflammatory conditions. Additionally, its structural similarity to certain approved drugs has led researchers to investigate its bioavailability and pharmacokinetics in preclinical models.

The compound's unique combination of a cyclic amine and a branched alkyl chain also makes it an attractive candidate for polymer chemistry. Recent research has explored its use as a building block for synthesizing novel polyamides and polyurethanes with enhanced mechanical properties. These materials exhibit improved thermal stability and mechanical strength, making them suitable for applications in high-performance textiles and automotive components.

In terms of environmental impact, 2-(Azepan-1-yl)-3-methylbutan-1-amine has been subjected to rigorous testing to assess its biodegradability and toxicity profiles. Initial studies indicate that the compound is not inherently hazardous under normal conditions, but further research is required to fully understand its long-term effects on ecosystems.

Looking ahead, the future of 2-(Azepan-1-yll)-3-methylbutan-l-amme lies in its continued exploration across diverse fields. Ongoing research aims to uncover new synthetic routes, optimize its pharmacological properties, and expand its applications in materials science. As advancements in analytical techniques and computational modeling continue to evolve, this compound is poised to play an increasingly important role in both scientific research and industrial innovation.